Cas no 6258-60-2 (p-Methoxybenzylmercaptan)
p-Methoxybenzylmercaptan is a sulfur-containing organic compound characterized by the presence of a methoxybenzyl group attached to a thiol functional group. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its key advantages include high reactivity in nucleophilic substitution and addition reactions, making it valuable for constructing sulfur-containing frameworks. The methoxy group enhances solubility in organic solvents, facilitating reaction handling. Additionally, it serves as a protective group for thiols in multi-step syntheses. Proper handling is required due to its potential volatility and strong odor typical of thiols.
p-Methoxybenzylmercaptan structure
Product Name:p-Methoxybenzylmercaptan
CAS No:6258-60-2
MF:C8H10OS
MW:154.229401111603
MDL:MFCD00004871
CID:46536
PubChem ID:80407
Update Time:2025-06-22
p-Methoxybenzylmercaptan Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxybenzyl mercaptan
- 4-Methoxy-alpha-toluenethiol
- 4-Methoxy-α-toluenethiol
- (4-methoxyphenyl)methanethiol
- 4-methoxybenzenmethanethiol
- p-Methoxybenzylmerca
- p-Methoxybenzylmercaptan
- 4-methoxybenzylmercaptan
- 4-Methoxy Benzylmercaptan
- 4-Methoxybenzenemethanethiol
- Benzenemethanethiol, 4-methoxy-
- p-Methoxybenzyl Mercaptan
- 4-Methoxy-
- A-toluenethiol
- 4-Methoxy benzyl mercaptan
- p-Methoxybenzylthiol
- p-Methoxy-.alpha.-toluenethiol
- 4-Methoxy-.alpha.-toluenethiol
- PTDVPWWJRCOIIO-UHFFFAOYSA-N
- 4-methoxybenzylth
- C8H10OS
- 4-Methoxy-??-toluenethiol
- [4-(methyloxy)phenyl]methanethiol
- Q21209316
- (4-methoxy-phenyl)-methanethiol
- FT-0618907
- (4-Methoxyphenyl)methanethiol #
- AC-15205
- p-Methoxy-alpha-toluene thiol
- J-515660
- N11954
- paramethoxybenzylmercaptan
- UNII-9FTY888ZTV
- EINECS 228-393-6
- 6258-60-2
- 4-methoxy-a-toluenethiol
- 4-methoxy-benzylmercaptan
- NS00035079
- 9FTY888ZTV
- Z1255360358
- alpha-Toluenethiol, p-methoxy-
- 4-Methoxy- alpha -toluenethiol
- EN300-122082
- MFCD00004871
- PB47906
- 4-methoxybenzylthiol
- SCHEMBL61391
- BDBM50325569
- 4-methyoxybenzylmercaptan
- CHEMBL1224560
- AKOS005207230
- 4-methoxy alpha-toluenethiol
- 4-Methoxy-?-toluenethiol
- [4-(methyloxy) phenyl]methanethiol
- AMY12282
- A833865
- 4-Methoxy-alpha-toluenethiol, 90%, technical grade
- PD182254
- M1165
- DTXSID80211617
- FS-3857
- (4-methoxyphenyl)methane thiol
- p-Methoxy-alpha-toluenethiol
- 4-Methoxy-α-toluenethiol,97%
-
- MDL： MFCD00004871
- Inchi： 1S/C8H10OS/c1-9-8-4-2-7(6-10)3-5-8/h2-5,10H,6H2,1H3
- InChI Key： PTDVPWWJRCOIIO-UHFFFAOYSA-N
- SMILES： SCC1C=CC(=CC=1)OC
- BRN： 471686
Computed Properties
- Exact Mass: 154.04500
- Monoisotopic Mass: 154.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 87.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 10.2
Experimental Properties
- Color/Form: Foul smelling liquid
- Density: 1.107 g/mL at 25 °C(lit.)
- Boiling Point: 126°C/15mmHg(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: n20/D 1.573(lit.)
- Water Partition Coefficient: Not miscible or difficult to mix in water.
- PSA: 48.03000
- LogP: 2.12500
- Solubility: Not determined
- Sensitiveness: Air Sensitive
p-Methoxybenzylmercaptan Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
- Hazardous Material transportation number：UN 3334
- WGK Germany：3
- Safety Instruction： S23-S24/25
- FLUKA BRAND F CODES：10-13
- Safety Term：S23;S24/25
- Storage Condition：2-8°C
p-Methoxybenzylmercaptan Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
p-Methoxybenzylmercaptan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | BI7572-5g |
4-Methoxybenzyl mercaptan |
6258-60-2 | 96% | 5g |
£17.00 | 2025-03-21 | |
| Apollo Scientific | BI7572-25g |
4-Methoxybenzyl mercaptan |
6258-60-2 | 96% | 25g |
£18.00 | 2025-03-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013025-100g |
p-Methoxybenzylmercaptan |
6258-60-2 | 97% | 100g |
￥3072 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013025-25g |
p-Methoxybenzylmercaptan |
6258-60-2 | 97% | 25g |
￥241 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013025-5g |
p-Methoxybenzylmercaptan |
6258-60-2 | 97% | 5g |
￥60 | 2024-05-22 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M61760-5g |
(4-Methoxyphenyl)methanethiol |
6258-60-2 | 5g |
¥138.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M61760-25g |
(4-Methoxyphenyl)methanethiol |
6258-60-2 | 25g |
¥568.0 | 2021-09-08 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 113158-5G |
p-Methoxybenzylmercaptan |
6258-60-2 | 5g |
¥851.75 | 2023-12-10 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 113158-25G |
p-Methoxybenzylmercaptan |
6258-60-2 | 25g |
¥3042.86 | 2023-12-10 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M1165-5G |
4-Methoxy-α-toluenethiol |
6258-60-2 | >98.0%(GC) | 5g |
¥230.00 | 2024-04-16 |
p-Methoxybenzylmercaptan Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:6258-60-2)4-Methoxy-α-toluenethiol
Order Number:1668963
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:6258-60-2)4-甲氧基苄硫醇
Order Number:LE1668963
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com
p-Methoxybenzylmercaptan Related Literature
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Le-Thu T. Nguyen,Jan Devroede,Kathleen Plasschaert,Laura Jonckheere,Nancy Haucourt,Filip E. Du Prez Polym. Chem. 2013 4 1546
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László Lázár,Magdolna Csávás,ádám Hadházi,Mihály Herczeg,Marietta Tóth,László Somsák,Terézia Barna,Pál Herczegh,Anikó Borbás Org. Biomol. Chem. 2013 11 5339
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László Lázár,Magdolna Csávás,ádám Hadházi,Mihály Herczeg,Marietta Tóth,László Somsák,Terézia Barna,Pál Herczegh,Anikó Borbás Org. Biomol. Chem. 2013 11 5339
-
Jinchao Yang,Alistair J. M. Farley,Darren J. Dixon Chem. Sci. 2017 8 606
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Xi Chen,Elena Tervoort,Haijian Huang,Tian Liu,Markus Niederberger CrystEngComm 2020 22 1547
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